Cas no 187830-21-3 (3-Hexene-2,5-dione,3,4-dimethyl-, (3Z)-)

3-Hexene-2,5-dione,3,4-dimethyl-, (3Z)- structure
187830-21-3 structure
Product Name:3-Hexene-2,5-dione,3,4-dimethyl-, (3Z)-
CAS No:187830-21-3
MF:C8H12O2
MW:140.179682731628
CID:115120
PubChem ID:11788338
Update Time:2025-04-18

3-Hexene-2,5-dione,3,4-dimethyl-, (3Z)- Chemical and Physical Properties

Names and Identifiers

    • 3-Hexene-2,5-dione,3,4-dimethyl-, (3Z)-
    • 3-Hexene-2,5-dione, 3,4-dimethyl-, (3Z)- (9CI)
    • 187830-21-3
    • SCHEMBL11918237
    • (Z)-3,4-dimethylhex-3-ene-2,5-dione
    • Inchi: 1S/C8H12O2/c1-5(7(3)9)6(2)8(4)10/h1-4H3/b6-5-
    • InChI Key: XBKXIJHVBOOZSF-WAYWQWQTSA-N
    • SMILES: O=C(C)/C(/C)=C(\C(C)=O)/C

Computed Properties

  • Exact Mass: 140.08376
  • Monoisotopic Mass: 140.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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